Cas no 1286837-77-1 (trans-Sulfo-SMCC)

• Product Name: trans-Sulfo-SMCC
• CAS No: 1286837-77-1
• MF: C₁₆H₁₈N₂O₉S
• MW: 414.387123584747
• CID: 2166407
• PubChem ID: 4618795
• Update Time: 2025-06-12

trans-Sulfo-SMCC Chemical and Physical Properties

Names and Identifiers

• 1-((1R,4r)-4-((2,5-dioxo-2h-pyrrol-1(5h)-yl)methyl)cyclohexanecarbonyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• trans-Sulfo-SMCC
• Sulfosuccinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate
• FPKVOQKZMBDBKP-UHFFFAOYSA-N
• sulfosuccinimidyl 4-maleimidomethylcyclohexane carboxylate
• 1-[4-[(2,5-Dioxopyrrol-1-yl)methyl]cyclohexanecarbonyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• trans-1-((4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)cyclohexane-1-carbonyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• G86798
• Sulfo-N-Succinimidyl 4-(Maleimidomethyl)cyclohexane-1-carboxylate, Sodium Salt
• Cyclohexanecarboxylic acid, 4-[(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, trans-
• 1286837-77-1
• SCHEMBL45106
• 103708-09-4
• SCHEMBL4620757
• 1-((4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)cyclohexane-1-carbonyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• CS-0105018
• AKOS015900722
• HY-126503
• AKOS027257119
• Sulfo-SMCC

• MDL： MFCD29127458
• Inchi： 1S/C16H18N2O9S/c19-12-5-6-13(20)17(12)8-9-1-3-10(4-2-9)16(23)27-18-14(21)7-11(15(18)22)28(24,25)26/h5-6,9-11H,1-4,7-8H2,(H,24,25,26)
• InChI Key： FPKVOQKZMBDBKP-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(C1CCC(CN2C(C=CC2=O)=O)CC1)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 414.07330133g/mol
• Monoisotopic Mass: 414.07330133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164
• XLogP3: -0.5

Additional information on trans-Sulfo-SMCC

Comprehensive Guide to trans-Sulfo-SMCC (CAS No. 1286837-77-1): Applications and Innovations in Bioconjugation

In the rapidly evolving field of bioconjugation, trans-Sulfo-SMCC (CAS No. 1286837-77-1) has emerged as a critical crosslinker for researchers aiming to develop advanced therapeutic and diagnostic tools. This heterobifunctional reagent, known for its sulfhydryl-reactive and amine-reactive properties, enables precise covalent bonding between biomolecules. Its water-soluble nature, attributed to the sulfo-NHS ester group, makes it indispensable for antibody-drug conjugates (ADCs), protein-protein conjugation, and nanoparticle functionalization.

Recent trends highlight growing interest in trans-Sulfo-SMCC for cancer immunotherapy and targeted drug delivery systems. A 2023 study published in Nature Biotechnology emphasized its role in optimizing ADC stability, addressing common challenges like payload leakage. Additionally, its compatibility with click chemistry workflows has expanded its utility in multifunctional bioconjugates, a hot topic in precision medicine forums.

From a technical perspective, trans-Sulfo-SMCC’s maleimide group reacts selectively with thiols (-SH) at physiological pH, while its NHS ester targets primary amines (-NH2). This dual functionality supports site-specific labeling, a feature highly sought after for bispecific antibodies and fluorescent probes. Unlike traditional SMCC, its sulfonated derivative enhances solubility, reducing aggregation in aqueous reaction buffers—a frequent query in research community discussions.

SEO analytics reveal frequent searches for "trans-Sulfo-SMCC protocol" and "SMCC vs. Sulfo-SMCC differences." To address this, we outline key protocols: For antibody conjugation, dissolve trans-Sulfo-SMCC in PBS (pH 7.2–7.4), incubate with the antibody (20:1 molar ratio, 30 min, 4°C), then add the thiol-containing molecule. Purification via size-exclusion chromatography ensures minimal byproduct formation—a tip often missing in generic guides.

Innovations leveraging trans-Sulfo-SMCC also intersect with AI-driven drug discovery. Computational models now predict optimal linker-arm lengths for conjugate stability, a niche where this reagent’s 11.6 Å spacer proves advantageous. Meanwhile, its use in diagnostic biosensors aligns with the booming point-of-care testing (POCT) market, projected to reach $50 billion by 2027.

Quality control remains paramount. HPLC analysis typically confirms trans-Sulfo-SMCC purity (>95%), while mass spectrometry validates successful conjugations. Storage at −20°C in anhydrous DMSO prevents hydrolysis—a detail critical for reproducibility, as emphasized in peer-reviewed journals like Bioconjugate Chemistry.

In summary, trans-Sulfo-SMCC (CAS No. 1286837-77-1) bridges cutting-edge science with practical applications, from next-gen therapeutics to molecular imaging. Its adaptability to high-throughput screening and single-molecule studies ensures enduring relevance, answering the demand for reliable crosslinking solutions in modern biomedicine.